Cas no 1807243-27-1 (Ethyl 4-cyano-2-difluoromethoxy-6-fluorobenzoate)

• Product Name: Ethyl 4-cyano-2-difluoromethoxy-6-fluorobenzoate
• CAS No: 1807243-27-1
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 4947160
• Update Time: 2025-10-29

Ethyl 4-cyano-2-difluoromethoxy-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-difluoromethoxy-6-fluorobenzoate

• Inchi： 1S/C11H8F3NO3/c1-2-17-10(16)9-7(12)3-6(5-15)4-8(9)18-11(13)14/h3-4,11H,2H2,1H3
• InChI Key： WDNNTCBZHLRPQW-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=CC(=C1C(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 2.9
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-2-difluoromethoxy-6-fluorobenzoate

Comprehensive Guide to Ethyl 4-cyano-2-difluoromethoxy-6-fluorobenzoate (CAS No. 1807243-27-1): Properties, Applications, and Market Insights

Ethyl 4-cyano-2-difluoromethoxy-6-fluorobenzoate (CAS No. 1807243-27-1) is a specialized fluorinated benzoate derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique cyano and difluoromethoxy functional groups, has garnered attention for its versatile applications in drug discovery and material science. In this article, we delve into its chemical properties, synthesis pathways, and emerging uses, while addressing frequently searched questions about its role in modern chemistry.

The molecular structure of Ethyl 4-cyano-2-difluoromethoxy-6-fluorobenzoate features a benzoate core substituted with a cyano group at the 4-position, a difluoromethoxy group at the 2-position, and a fluorine atom at the 6-position. This arrangement imparts distinct electronic and steric properties, making it valuable for designing bioactive molecules. Researchers often explore its reactivity in cross-coupling reactions and nucleophilic substitutions, which are trending topics in synthetic chemistry forums.

One of the most searched questions about this compound is: "What are the applications of Ethyl 4-cyano-2-difluoromethoxy-6-fluorobenzoate in drug development?" Studies suggest its utility as an intermediate in synthesizing kinase inhibitors and antiviral agents, aligning with the growing demand for novel therapeutics. Its fluorine-rich structure enhances metabolic stability, a key consideration in modern pharmaceutical design.

In agrochemicals, Ethyl 4-cyano-2-difluoromethoxy-6-fluorobenzoate serves as a precursor for herbicides and pesticides, addressing the need for eco-friendly crop protection solutions. The difluoromethoxy group is particularly noteworthy for its ability to modulate lipophilicity, a feature frequently discussed in agricultural chemistry research.

Market trends indicate rising interest in fluorinated building blocks like this compound, driven by advancements in precision agriculture and targeted drug delivery. Analysts highlight its compatibility with green chemistry principles, another hot topic in industry reports. Suppliers often list it under categories such as "high-value fluorinated intermediates" or "custom synthesis reagents," reflecting its niche demand.

For researchers inquiring about "synthesis methods for Ethyl 4-cyano-2-difluoromethoxy-6-fluorobenzoate," recent literature emphasizes palladium-catalyzed reactions and electrophilic fluorination techniques. These methods align with the broader shift toward atom-efficient and catalytic processes in organic synthesis.

Safety and handling of CAS 1807243-27-1 are also common search queries. While not classified as hazardous under standard regulations, proper laboratory precautions (e.g., ventilation, PPE) are recommended due to its organic solvent solubility. This aligns with global emphasis on chemical safety protocols in academic and industrial settings.

In summary, Ethyl 4-cyano-2-difluoromethoxy-6-fluorobenzoate represents a compelling case study in functionalized aromatic chemistry. Its dual applicability in life sciences and material innovation positions it as a compound to watch in coming years, especially as industries prioritize sustainable and high-performance chemical solutions.